Cas no 58217-60-0 (5-Bromo-N-phenyl-2-furamide)

• Product Name: 5-Bromo-N-phenyl-2-furamide
• CAS No: 58217-60-0
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD00454504
• CID: 874117
• Update Time: 2026-04-29

5-Bromo-N-phenyl-2-furamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-phenylfuran-2-carboxamide
• 5-bromo-furan-2-carboxylic acid anilide
• 5-Brom-furan-2-carbonsaeure-anilid
• 5-BROMO-N-PHENYL-2-FURAMIDE
• 5-bromo-N-phenyl-2-furamide(SALTDATA: FREE)
• N-phenyl-5-bromofuran-2-carboxamide
• 5-Bromo-N-phenyl-2-furamide

• MDL： MFCD00454504
• Inchi： InChI=1S/C11H8BrNO2/c12-10-7-6-9(15-10)11(14)13-8-4-2-1-3-5-8/h1-7H,(H,13,14)
• InChI Key： WYJOTRPYPMADNJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=O)C2=CC=C(Br)O2

Computed Properties

• Exact Mass: 264.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 42.24000
• LogP: 3.36740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-Bromo-N-phenyl-2-furamide

5-Bromo-N-phenyl-2-furamide (CAS No. 58217-60-0): A Comprehensive Overview

5-Bromo-N-phenyl-2-furamide, also known by its CAS registry number 58217-60-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of furan derivatives, which are widely studied for their versatility in organic synthesis and their role in drug discovery. The molecule consists of a furan ring substituted with a bromine atom at the 5-position and an N-phenyl amide group at the 2-position, making it a structurally interesting compound with diverse functional groups.

The synthesis of 5-Bromo-N-phenyl-2-furamide typically involves multi-step organic reactions, often starting from furan derivatives and incorporating bromine via electrophilic substitution or other methods. Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for producing this compound, which is crucial for its potential commercial applications. Researchers have also explored the use of catalytic methods and green chemistry principles to minimize environmental impact during its synthesis.

In terms of applications, 5-Bromo-N-phenyl-2-furamide has shown promise in the field of medicinal chemistry. Its structure makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, studies have demonstrated that this compound can serve as a scaffold for designing inhibitors of kinases, which are key players in various diseases, including cancer and inflammatory disorders. The presence of the bromine atom and the phenyl group provides opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

Beyond medicinal chemistry, 5-Bromo-N-phenyl-2-furamide has also found uses in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for applications in catalysis and coordination chemistry. Recent research has highlighted its role as a ligand in metal-catalyzed reactions, where it enhances catalytic activity and selectivity. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

The environmental impact of 5-Bromo-N-phenyl-2-furamide is another area of interest. As industries increasingly prioritize sustainability, understanding the fate and behavior of this compound in natural environments is essential. Studies have shown that under certain conditions, the compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further research is needed to fully assess its environmental footprint and develop strategies for safe handling and disposal.

In conclusion, 5-Bromo-N-phenyl-2-furamide (CAS No. 58217-60-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.